Cas no 137997-26-3 (3-chloro-6-methyl-1-benzothiophene-2-carbonitrile)

3-Chloro-6-methyl-1-benzothiophene-2-carbonitrile is a heterocyclic organic compound featuring a benzothiophene core substituted with chloro, methyl, and cyano functional groups. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The chloro and cyano groups enhance its utility in cross-coupling reactions and further derivatization, while the methyl group influences steric and electronic properties. Its well-defined molecular framework makes it valuable for constructing complex heterocyclic systems. The compound is typically characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its versatility and functional group compatibility make it a useful building block in medicinal chemistry and material science research.

3-chloro-6-methyl-1-benzothiophene-2-carbonitrile structure

137997-26-3 structure

Product Name:3-chloro-6-methyl-1-benzothiophene-2-carbonitrile

CAS No:137997-26-3

MF:C₁₀H₆ClNS

MW:207.679339885712

CID:1248549

PubChem ID:19917451

Update Time:2025-06-28

3-chloro-6-methyl-1-benzothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-chloro-6-methyl-1-benzothiophene-2-carbonitrile
- 3-Chlor-6-methyl-1-benzothiophen-2-carbonitril
- LogP
- 3-Chlor-6-methyl-1-benzothiophen-2-carbonitril; LogP
- EN300-790421
- SCHEMBL9182662
- 137997-26-3
- Inchi： 1S/C10H6ClNS/c1-6-2-3-7-8(4-6)13-9(5-12)10(7)11/h2-4H,1H3
- InChI Key： MCBWEZHHCBHOTA-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)SC2C=C(C)C=CC=21

Computed Properties

Exact Mass: 206.99108
Monoisotopic Mass: 206.9909481g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 52Å²

Experimental Properties

PSA: 23.79

3-chloro-6-methyl-1-benzothiophene-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-790421-0.05g	3-chloro-6-methyl-1-benzothiophene-2-carbonitrile	137997-26-3	95.0%	0.05g	$1068.0	2025-03-21
Enamine	EN300-790421-0.1g	3-chloro-6-methyl-1-benzothiophene-2-carbonitrile	137997-26-3	95.0%	0.1g	$1119.0	2025-03-21
Enamine	EN300-790421-0.25g	3-chloro-6-methyl-1-benzothiophene-2-carbonitrile	137997-26-3	95.0%	0.25g	$1170.0	2025-03-21
Enamine	EN300-790421-0.5g	3-chloro-6-methyl-1-benzothiophene-2-carbonitrile	137997-26-3	95.0%	0.5g	$1221.0	2025-03-21
Enamine	EN300-790421-1.0g	3-chloro-6-methyl-1-benzothiophene-2-carbonitrile	137997-26-3	95.0%	1.0g	$1272.0	2025-03-21
Enamine	EN300-790421-2.5g	3-chloro-6-methyl-1-benzothiophene-2-carbonitrile	137997-26-3	95.0%	2.5g	$2492.0	2025-03-21
Enamine	EN300-790421-5.0g	3-chloro-6-methyl-1-benzothiophene-2-carbonitrile	137997-26-3	95.0%	5.0g	$3687.0	2025-03-21
Enamine	EN300-790421-10.0g	3-chloro-6-methyl-1-benzothiophene-2-carbonitrile	137997-26-3	95.0%	10.0g	$5467.0	2025-03-21